Cas no 1423013-22-2 (Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)borate Potassium)

• Product Name: Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)borate Potassium
• CAS No: 1423013-22-2
• MF: C₈H₁₁BF₃KN₂O
• MW: 258.0902531147
• CID: 5040492
• Update Time: 2025-05-21

Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)borate Potassium Chemical and Physical Properties

Names and Identifiers

• Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)borate Potassium

• Inchi： 1S/C8H11BF3N2O.K/c9-5-6(10)13-14(7(5)11)8(12)3-1-2-4-15-8;/h1-4H2,9H3;/q-1;+1
• InChI Key： XLWDEUBVMJDJEF-UHFFFAOYSA-N
• SMILES： [K+].[BH3-]C1=C(F)N(C2(F)OCCCC2)N=C1F

Additional information on Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)borate Potassium

Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)borate Potassium: A Comprehensive Overview

Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)borate Potassium, also known by its CAS number 1423013-22-2, is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural properties, which make it a valuable tool in various research and industrial applications. The molecule consists of a potassium cation paired with a trifluoroborate anion, where the trifluoroborate group is attached to a pyrazole ring substituted with a tetrahydropyran moiety. This combination of functional groups imparts the compound with distinctive electronic and steric properties, rendering it highly versatile in chemical reactions.

The synthesis of Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)borate Potassium involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale applications. The use of microwave-assisted synthesis and continuous-flow reactors has further streamlined the production process, reducing reaction times and minimizing byproduct formation.

One of the most promising applications of this compound lies in its role as a catalyst in organometallic reactions. The trifluoroborate group acts as a Lewis acid, facilitating the activation of various substrates, including alkenes, alkynes, and arenes. Recent studies have demonstrated its exceptional efficiency in promoting cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, under mild reaction conditions. This has made it an attractive alternative to traditional catalysts, which often require harsher conditions and generate environmentally harmful byproducts.

In addition to its catalytic applications, Trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-y)borate Potassium has shown potential in the field of materials science. Its ability to act as a coordinating agent makes it useful in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit high surface areas and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent research has focused on optimizing the coordination chemistry of this compound to enhance the stability and functionality of the resulting materials.

The stability and reactivity of Trifluoro(1-(tetrahydro-2H-pyran-)...